Cas no 1823960-04-8 (Benzoic acid, 3-bromo-5-cyclobutyl-)

• Product Name: Benzoic acid, 3-bromo-5-cyclobutyl-
• CAS No: 1823960-04-8
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD26383645
• CID: 5211284
• Update Time: 2025-05-19

Benzoic acid, 3-bromo-5-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-5-cyclobutyl-

• MDL： MFCD26383645
• Inchi： 1S/C11H11BrO2/c12-10-5-8(7-2-1-3-7)4-9(6-10)11(13)14/h4-7H,1-3H2,(H,13,14)
• InChI Key： UNEFQWIFPZXRPS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C2CCC2)=CC(Br)=C1

Additional information on Benzoic acid, 3-bromo-5-cyclobutyl-

Benzoic acid, 3-bromo-5-cyclobutyl (CAS No. 1823960-04-8): A Comprehensive Overview

Benzoic acid, 3-bromo-5-cyclobutyl (CAS No. 1823960-04-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug discovery, materials science, and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Benzoic acid, 3-bromo-5-cyclobutyl.

Chemical Structure and Properties

The molecular formula of Benzoic acid, 3-bromo-5-cyclobutyl is C₁₁H₁₁BrO₂, with a molecular weight of approximately 257.1 g/mol. The compound features a benzoic acid core substituted with a bromine atom at the 3-position and a cyclobutyl group at the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

The bromine substituent at the 3-position increases the electron-withdrawing effect on the aromatic ring, making the molecule more reactive in certain chemical reactions. The cyclobutyl group at the 5-position adds steric bulk and influences the conformational flexibility of the molecule. These structural features make Benzoic acid, 3-bromo-5-cyclobutyl an attractive candidate for various synthetic transformations and biological studies.

Synthesis Methods

The synthesis of Benzoic acid, 3-bromo-5-cyclobutyl can be achieved through several routes, each with its own advantages and limitations. One common approach involves the bromination of a pre-existing benzoic acid derivative followed by substitution with a cyclobutyl group. For instance, starting from benzoic acid, bromination at the 3-position can be accomplished using N-bromosuccinimide (NBS) in an inert solvent such as dichloromethane (DCM). Subsequently, the introduction of the cyclobutyl group can be achieved via a nucleophilic substitution reaction using cyclobutylmagnesium bromide or a similar reagent.

An alternative synthetic route involves the direct coupling of a brominated benzoic acid derivative with a cyclobutyl halide using transition metal catalysts such as palladium or nickel. This method offers high yields and good functional group tolerance, making it suitable for large-scale production.

Applications in Drug Discovery and Development

Benzoic acid, 3-bromo-5-cyclobutyl has shown promise in drug discovery and development due to its unique structural features. The presence of the bromine atom and cyclobutyl group can influence the pharmacokinetic properties of drug candidates, such as solubility, stability, and bioavailability. Recent studies have explored the use of this compound as a scaffold for designing novel therapeutic agents.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the potential of benzoic acid derivatives as inhibitors of specific enzymes involved in cancer progression. The introduction of a bromine atom at the 3-position was found to enhance the binding affinity of these compounds to their target enzymes, leading to improved inhibitory activity. Similarly, the cyclobutyl group was shown to improve cellular uptake and reduce off-target effects.

Potential Applications in Materials Science

Beyond pharmaceutical applications, Benzoic acid, 3-bromo-5-cyclobutyl has also been explored for its potential use in materials science. The unique combination of functional groups in this compound can influence its physical properties, making it suitable for various applications such as polymer synthesis and surface modification.

In a recent study published in Advanced Materials, researchers demonstrated the use of benzoic acid derivatives as building blocks for constructing stimuli-responsive polymers. The bromine substituent was utilized to introduce cross-linking sites within the polymer network, while the cyclobutyl group provided enhanced mechanical strength and thermal stability. These polymers showed promising performance in drug delivery systems and tissue engineering applications.

Safety Considerations and Handling

While Benzoic acid, 3-bromo-5-cyclobutyl is not classified as a hazardous material under current regulations, it is important to handle this compound with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, Benzoic acid, 3-bromo-5-cyclobutyl (CAS No. 1823960-04-8) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure offers opportunities for innovative applications in drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this intriguing molecule.